Cas no 3959-13-5 (Methylphenylsilanediol)

Methylphenylsilanediol structure
Product name:Methylphenylsilanediol
Methylphenylsilanediol Chemical and Physical Properties
Names and Identifiers
-
- Silanediol,1-methyl-1-phenyl-
- dihydroxy-methyl-phenylsilane
- methyl(phenyl)silanediol
- Methyl-phenyl-silandiol
- METHYLPHENYLSILANEDIOL
- phenylmethylsilanediol
- Silanediol,1-methyl-1-phenyl
- Silanediol,methylphenyl
- UNII-4K77J04LV5
- EINECS 223-562-0
- DTXSID8073972
- SILANEDIOL, 1-METHYL-1-PHENYL-
- methyl-bis(oxidanyl)-phenyl-silane
- AKOS030255148
- 4K77J04LV5
- dihydroxymethylphenylsilane
- Q27259827
- 3959-13-5
- A824637
- Silanediol, methylphenyl-
- NS00049355
- SCHEMBL271787
- DB-255307
- RBSBUSKLSKHTBA-UHFFFAOYSA-N
- Methylphenylsilanediol
-
- Inchi: InChI=1S/C7H10O2Si/c1-10(8,9)7-5-3-2-4-6-7/h2-6,8-9H,1H3
- InChI Key: RBSBUSKLSKHTBA-UHFFFAOYSA-N
- SMILES: C[Si](C1C=CC=CC=1)(O)O
Computed Properties
- Exact Mass: 154.04500
- Monoisotopic Mass: 154.045006092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: 84-85°C
- Boiling Point: 250.6±23.0 °C at 760 mmHg
- Flash Point: 105.4±22.6 °C
- PSA: 40.46000
- LogP: -0.04980
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
Methylphenylsilanediol Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Hygroscopic, Refrigerator, under inert atmosphere
Methylphenylsilanediol Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Methylphenylsilanediol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | M326525-500mg |
Methylphenylsilanediol |
3959-13-5 | 500mg |
$ 435.00 | 2022-06-04 | ||
TRC | M326525-100mg |
Methylphenylsilanediol |
3959-13-5 | 100mg |
$ 105.00 | 2022-06-04 | ||
TRC | M326525-250mg |
Methylphenylsilanediol |
3959-13-5 | 250mg |
$ 225.00 | 2022-06-04 | ||
TRC | M326525-1g |
Methylphenylsilanediol |
3959-13-5 | 1g |
$ 835.00 | 2022-06-04 |
Methylphenylsilanediol Related Literature
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Emanuele Antico,Markus Leutzsch,Niklas Wessel,Thomas Weyhermüller,Christophe Werlé,Walter Leitner Chem. Sci. 2023 14 54
-
Emanuele Antico,Markus Leutzsch,Niklas Wessel,Thomas Weyhermüller,Christophe Werlé,Walter Leitner Chem. Sci. 2023 14 54
-
3. Rotational isomerism in poly(diorganosiloxane)-αω-diolsGlyn I. Harris J. Chem. Soc. B 1970 492
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Biljana A. ?avi?-Vlasak,Michael Thompson,Dennis C. Smith Analyst 1996 121 53R
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